Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone

• IUPAC Name: azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone
• InChI: InChI=1S/C14H14N2O/c17-14(16-10-3-11-16)12-4-6-13(7-5-12)15-8-1-2-9-15/h1-2,4-9H,3,10-11H2
• InChI Key: INZMKOAIQNKCCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CC=C(C=C2)N3C=CC=C3
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone, also known as AZD9291, is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It is a small molecule drug that has shown promise in the treatment of non-small cell lung cancer (NSCLC) with EGFR T790M mutations.

Mechanism of Action

Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone works by binding to the ATP-binding site of the EGFR kinase domain and inhibiting its activity. This leads to the inhibition of downstream signaling pathways that are involved in cell proliferation and survival.
Biochemical and Physiological Effects
In preclinical studies, Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone has been shown to inhibit the growth of cancer cells with EGFR T790M mutations while sparing normal cells. It has also been shown to have a favorable pharmacokinetic profile with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone has several advantages for lab experiments, including its high potency and selectivity for the EGFR T790M mutation. However, it also has limitations, such as the potential for off-target effects and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

For the development of Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone include optimizing its pharmacokinetic properties, exploring its potential in combination with other therapies, and investigating its efficacy in other cancer types with EGFR mutations. Additionally, further research is needed to better understand the mechanisms of resistance to Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone and to develop strategies to overcome it.

Synthesis Methods

The synthesis of Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone involves a series of chemical reactions starting with the reaction of 4-bromoaniline with 2,2,2-trifluoroethylamine to form 4-(2,2,2-trifluoroethyl)aniline. This compound is then reacted with 4-(4-chloro-3-nitrophenyl)morpholine to form the key intermediate, 4-(2,2,2-trifluoroethyl)-N-(4-(4-chloro-3-nitrophenyl)morpholin-2-yl)aniline. This intermediate is then reduced using palladium on carbon to form Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone.

Scientific Research Applications

Azetidin-1-yl-(4-pyrrol-1-ylphenyl)methanone has been extensively studied in preclinical and clinical studies for the treatment of NSCLC with EGFR T790M mutations. It has shown promising results in inhibiting the growth of cancer cells and improving patient outcomes.